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Compound of Interest

2-(2,3-
Compound Name: Dimethylphenoxy)propanohydrazi
de
Cat. No.: B116236
\ v

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches for specific experimental spectroscopic data (NMR, IR, Mass
Spec) for 2-(2,3-Dimethylphenoxy)propanohydrazide did not yield any publicly available
datasets. Similarly, detailed experimental protocols for the synthesis and analysis of this
specific compound are not readily available in the surveyed literature. The following guide is
therefore presented as a representative technical whitepaper, outlining the expected data and
methodologies based on the analysis of structurally related compounds.

Introduction

2-(2,3-Dimethylphenoxy)propanohydrazide is a chemical entity of interest within the broader
class of phenoxy-alkanoic acid derivatives and their hydrazides. Compounds in this family have
been investigated for various biological activities. A thorough spectroscopic and analytical
characterization is paramount for the unequivocal identification, purity assessment, and
elucidation of the structural features of this molecule, which are critical for any further research
and development.

This document provides a template for the spectroscopic data and experimental protocols that
would be necessary for the comprehensive characterization of 2-(2,3-
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Dimethylphenoxy)propanohydrazide.

Synthesis Pathway

The synthesis of 2-(2,3-Dimethylphenoxy)propanohydrazide would typically proceed via the
corresponding carboxylic acid, 2-(2,3-dimethylphenoxy)propanoic acid. The general synthetic
approach involves the esterification of the carboxylic acid followed by hydrazinolysis.

Synthesis of Precursor

Ethyl 2-bromopropionate
‘Williamson Ether

ﬁh LB ) (2,3-Dimethylphenoxy)propanoic acid gECRUCCERES ((egE;t:{hy‘ or Ethyl ester)
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Caption: General synthetic route to 2-(2,3-Dimethylphenoxy)propanohydrazide.

Spectroscopic Data (Hypothetical)

The following tables summarize the type of quantitative data expected from the spectroscopic
analysis of 2-(2,3-Dimethylphenoxy)propanohydrazide.

Table 1: 1H NMR (Proton Nuclear Magnetic Resonance) Data (Expected)
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Chemical Shift (3)

Multiplicity Integration Assignment
Ppm
~12-1.4 Doublet 3H -CH(CHbs)-
~21-23 Singlet 3H Ar-CHs
~22-24 Singlet 3H Ar-CHs
~39-41 Broad Singlet 2H -NHz
~46-4.8 Quartet 1H -O-CH(CHs3)-
~6.7-7.1 Multiplet 3H Aromatic Protons
~85-9.0 Broad Singlet 1H -CO-NH-

Table 2: 13C NMR (Carbon Nuclear Magnetic Resonance) Data (Expected)

Chemical Shift (8) ppm Assighment
~15-20 -CH(CHs3)-
~15-25 Ar-CHs

~15-25 Ar-CHs

~70-80 -O-CH(CHs3)-
~110- 135 Aromatic Carbons
~ 150 - 160 Ar-C-O
~170-180 -C=0

Table 3: IR (Infrared) Spectroscopy Data (Expected)
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Functional Group

Wavenumber (cm~12) Intensity .
Assignment

3300 - 3400 Strong, Broad N-H Stretch (Hydrazide)

3000 - 3100 Medium C-H Stretch (Aromatic)

2850 - 2980 Medium C-H Stretch (Aliphatic)

1650 - 1680 Strong C=0 Stretch (Amide I)

1500 - 1600 Medium N-H Bend (Amide I1)

1200 - 1260 Strong C-O Stretch (Aryl Ether)
Table 4: Mass Spectrometry (MS) Data (Expected)

m/z Value Interpretation

[M+H]* Molecular lon Peak (Protonated)

[M+Na]* Sodium Adduct

Fragments Corresponding to loss of NHz2NH2, CsHsO, etc.

Experimental Protocols (General)

The following are generalized experimental protocols for obtaining the spectroscopic data.
4.1 Nuclear Magnetic Resonance (NMR) Spectroscopy
e Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

o Sample Preparation: Approximately 5-10 mg of the compound would be dissolved in 0.5-0.7
mL of a deuterated solvent (e.g., DMSO-de or CDCl3).

o Data Acquisition: *H and 3C NMR spectra would be acquired at room temperature. Standard
pulse sequences would be used. Chemical shifts would be referenced to the residual solvent
peak.
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4.2 Infrared (IR) Spectroscopy
¢ Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

o Sample Preparation: A small amount of the solid sample would be analyzed using an
Attenuated Total Reflectance (ATR) accessory.

o Data Acquisition: The spectrum would be recorded over a range of 4000-400 cm~1 with a
resolution of 4 cm~1.

4.3 Mass Spectrometry (MS)

 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an
electrospray ionization (ESI) source.

o Sample Preparation: The sample would be dissolved in a suitable solvent (e.g., methanol or
acetonitrile) at a concentration of approximately 1 mg/mL and infused into the mass
spectrometer.

o Data Acquisition: Mass spectra would be acquired in positive ion mode over a mass range of
m/z 50-1000.

Workflow for Compound Characterization

The logical workflow for characterizing a novel compound like 2-(2,3-
Dimethylphenoxy)propanohydrazide is outlined below.
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Synthesis & Purification
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Caption: Standard workflow for the synthesis and characterization of a novel chemical
compound.
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Conclusion

While specific experimental data for 2-(2,3-Dimethylphenoxy)propanohydrazide is not
currently available in the public domain, this guide provides a comprehensive framework for its
synthesis and characterization. The outlined spectroscopic techniques and expected data
serve as a valuable reference for researchers undertaking the synthesis and analysis of this
and structurally related compounds. The successful characterization, following the
methodologies described, is a prerequisite for any subsequent investigation into the
compound's potential applications.

¢ To cite this document: BenchChem. [Spectroscopic and Analytical Profile of 2-(2,3-
Dimethylphenoxy)propanohydrazide: A Technical Overview]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b116236#spectroscopic-data-nmr-
ir-mass-spec-for-2-2-3-dimethylphenoxy-propanohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b116236?utm_src=pdf-body
https://www.benchchem.com/product/b116236#spectroscopic-data-nmr-ir-mass-spec-for-2-2-3-dimethylphenoxy-propanohydrazide
https://www.benchchem.com/product/b116236#spectroscopic-data-nmr-ir-mass-spec-for-2-2-3-dimethylphenoxy-propanohydrazide
https://www.benchchem.com/product/b116236#spectroscopic-data-nmr-ir-mass-spec-for-2-2-3-dimethylphenoxy-propanohydrazide
https://www.benchchem.com/product/b116236#spectroscopic-data-nmr-ir-mass-spec-for-2-2-3-dimethylphenoxy-propanohydrazide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

